Cas no 56225-66-2 (Cyclooctenol (7CI,9CI))
Cyclooctenol (7CI,9CI) structure
Product Name:Cyclooctenol (7CI,9CI)
CAS No:56225-66-2
MF:C8H14O
MW:126.196162700653
CID:375491
PubChem ID:6365547
Update Time:2025-04-19
Cyclooctenol (7CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cyclooctenol (7CI,9CI)
- cycloocten-1-ol
- (1E)-cyclooct-1-en-1-ol
- Cyclooctenol
- SCHEMBL290146
- 56225-66-2
- EINECS 260-068-4
-
- Inchi: 1S/C8H14O/c9-8-6-4-2-1-3-5-7-8/h6,9H,1-5,7H2/b8-6+
- InChI Key: FBMMEHJLWTZKOR-SOFGYWHQSA-N
- SMILES: OC1=CCCCCCC1 |t:1|
Computed Properties
- Exact Mass: 126.10452
- Monoisotopic Mass: 126.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 2.7
Experimental Properties
- Density: 0.969
- Boiling Point: 213.1°Cat760mmHg
- Flash Point: 92.1°C
- Refractive Index: 1.496
- PSA: 20.23
Cyclooctenol (7CI,9CI) Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jason Wan Lab Chip, 2020,20, 4528-4538
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